6-bromo-8-fluoro-2H-benzo[b][1,4]oxazin-3(4H)-one

• IUPAC Name: 6-bromo-8-fluoro-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C8H5BrFNO2/c9-4-1-5(10)8-6(2-4)11-7(12)3-13-8/h1-2H,3H2,(H,11,12)
• InChI Key: LMBVTDHVXJAUKM-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(O1)C(=CC(=C2)Br)F
• Molecular Formula: C8H5BrFNO2
• DSSTOX Substance ID: DTXSID90676859
• Molecular Weight: 246.03 g/mol
• CAS RN: 560082-53-3

Description

Benzoxazinones are a type of organic compound that contain a benzene ring fused to an oxazine ring. They are used as building blocks in the construction of various complex molecules.

Molecular Structure Analysis

The molecular structure of benzoxazinones consists of a benzene ring fused to an oxazine ring. The oxazine ring contains an oxygen atom and a nitrogen atom.

Chemical Reactions Analysis

Benzoxazinones can participate in various chemical reactions. For example, they can be used as building blocks in the construction of pyrimidinyl substituted benzoxazinones.

Scientific Research Applications

Herbicidal Activity

The compound's derivatives have been synthesized and evaluated for their herbicidal activity, particularly as protoporphyrinogen oxidase (protox) inhibitors. A study by Huang et al. (2005) reported the synthesis of novel compounds starting from 5-fluoro-2-nitrophenol, with some exhibiting commercial levels of herbicidal activity comparable to other protox-inhibiting herbicides. These compounds showed significant efficacy against velvetleaf and crabgrass, demonstrating potential for agricultural applications (Huang et al., 2005).

Antimicrobial Activity

Benzo[b][1,4]oxazin-3(4H)-one derivatives, including those with fluorine, bromine, and chlorine substituents, were synthesized via Smiles rearrangement and assessed for antimicrobial activity against Gram-positive, Gram-negative bacteria, and fungi. The study found that the presence of a fluorine atom enhanced the antimicrobial properties of these compounds, offering insights for designing new antimicrobial agents (Fang et al., 2011).

Organic Synthesis Methodologies

Research has also focused on the synthesis techniques and chemical properties of benzo[b][1,4]oxazin-3(4H)-one derivatives. For instance, a study by Soleimani et al. (2012) demonstrated the synthesis of benzo[b][1,4]oxazines in good to excellent yields using ionic liquid 1-butyl-3-methylimidazolium bromide under mild conditions without added catalysts. This method presents a more sustainable and efficient approach to synthesizing these compounds, with the potential for broad application in chemical synthesis (Soleimani et al., 2012).

Mechanism of Action

Target of Action

Similar compounds have been reported to target histone deacetylases , which play a crucial role in regulating gene expression.

Mode of Action

It is synthesized via a tandem reaction of benzo[d]oxazoles with 2-oxo-2-arylacetic acids . This transformation is efficient and compatible with a wide range of functional groups .

Biochemical Pathways

Compounds with similar structures have been found to inhibit histone deacetylases , which could affect multiple biochemical pathways related to gene expression and cellular function.

Result of Action

Similar compounds have been tested for cytotoxicity, inhibitory activity towards histone deacetylases, anticancer activity, as well as their impact on the cell cycle and apoptosis .

Action Environment

The synthesis of similar compounds has been reported to be influenced by the use of certain catalysts and solvents .

Safety and Hazards

The safety and hazards associated with benzoxazinones can also vary depending on their specific structure. Some benzoxazinones can cause skin and eye irritation.

Future Directions

The future directions of research on benzoxazinones could involve the development of new synthesis methods, the exploration of new reactions, and the investigation of their properties and potential applications.

Synthesis routes and methods

Procedure details

2-Amino-4-bromo-6-flourophenol (95MF2084) (0.078 g, 0.38 mmol), 2-chloroacetyl chloride (0.048 g, 0.42 mmol) and K2CO3 (0.11 g, 0.79 mmol) were mixed according to GP1 to give the title compound as a crude (95MF44) (0.091 g)